Cas no 146781-56-8 (4-Bromo-α-propyl-benzenemethanamine)

• Product Name: 4-Bromo-α-propyl-benzenemethanamine
• CAS No: 146781-56-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 2185005
• Update Time: 2025-11-01

4-Bromo-α-propyl-benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)butan-1-amine
• Benzenemethanamine,4-bromo-alpha-propyl-
• Benzenemethanamine, 4-bromo-alpha-propyl-
• 4-Bromo-α-propyl-benzenemethanamine

• Inchi： 1S/C10H14BrN/c1-2-3-10(12)8-4-6-9(11)7-5-8/h4-7,10H,2-3,12H2,1H3
• InChI Key： STORZZRBHMOXOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-Bromo-α-propyl-benzenemethanamine

Introduction to 4-Bromo-α-propyl-benzenemethanamine (CAS No. 146781-56-8)

4-Bromo-α-propyl-benzenemethanamine, with the CAS number 146781-56-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a bromine atom and a propyl group attached to a benzene ring. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Bromo-α-propyl-benzenemethanamine is C₁₀H₁₅BrN, and its molecular weight is approximately 223.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromobenzene and propylamine. The synthesis process involves multiple steps, including substitution reactions, reduction, and purification, to achieve the desired product with high purity and yield.

In the realm of pharmaceutical research, 4-Bromo-α-propyl-benzenemethanamine has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with therapeutic properties, particularly in the treatment of neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4-Bromo-α-propyl-benzenemethanamine exhibited potent anti-inflammatory and neuroprotective effects in animal models. These findings suggest that further investigation into the biological activities of this compound could lead to the discovery of new therapeutic agents.

Beyond its pharmaceutical applications, 4-Bromo-α-propyl-benzenemethanamine has also been investigated for its potential use in materials science. Researchers have explored its role as a building block for the synthesis of advanced materials with unique properties, such as conductive polymers and functional coatings. A study published in Advanced Materials in 2021 demonstrated that polymers derived from 4-Bromo-α-propyl-benzenemethanamine exhibited excellent electrical conductivity and mechanical stability, making them suitable for applications in electronic devices and sensors.

The physical properties of 4-Bromo-α-propyl-benzenemethanamine, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but may require careful storage to prevent degradation or contamination. It is important to note that while 4-Bromo-α-propyl-benzenemethanamine is not classified as a hazardous material, appropriate safety measures should be followed during handling to ensure the well-being of laboratory personnel.

In terms of analytical methods, several techniques can be employed to characterize and quantify 4-Bromo-α-propyl-benzenemethanamine. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used for purity analysis, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. Mass spectrometry (MS) is another valuable tool for confirming the molecular weight and identifying any impurities or by-products present in the sample.

The environmental impact of 4-Bromo-α-propyl-benzenemethanamine is an important consideration for both industrial and academic researchers. Studies have shown that this compound can be biodegraded under certain conditions, although further research is needed to fully understand its environmental fate and potential ecological effects. Efforts are ongoing to develop more sustainable synthesis methods that minimize waste generation and reduce the environmental footprint associated with the production of this compound.

In conclusion, 4-Bromo-α-propyl-benzenemethanamine (CAS No. 146781-56-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules with valuable functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.